Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Comprehensive Application Notes and
Protocols: Nopco NXZ in Water-Based Coatings

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

Introduction to Nopco NXZ and Its Applications in
Water-Based Coatings

Nopco NXZ is a highly effective anti-foaming agent specifically formulated for water-based coatings and
emulsion systems. This metallic soap-type defoamer is composed of a precise mixture of mineral oil,
metallic soap, and nonionic surfactants, creating a synergistic formulation that effectively controls foam
throughout various stages of coating production and application. Its exceptional compatibility with
numerous polymer systems makes it particularly valuable for formulations containing acrylic, vinyl acetate,

or vinyl acetate-acrylic emulsions [1].

The versatile application range of Nopco NXZ extends beyond coatings to include water-based adhesives,
latex systems, and various industrial applications where foam control is essential. As water-based systems
continue to gain prominence due to environmental regulations and sustainability initiatives, the importance
of efficient defoamers like Nopco NXZ has significantly increased [2]. The global coatings industry is
increasingly focusing on bio-based and water-based formulations, with dedicated scientific conferences

highlighting the latest advancements in this field [3].

Technical Specifications and Physical Properties

© 2026 Smolecule. All rights reserved. 1/9 Tech Support


https://www.smolecule.com/products/s1824518?utm_src=pdf-body
https://www.smolecule.com/products/s1824518?utm_src=pdf-interest
https://www.smolecule.com/products/s1824518?utm_src=pdf-body
https://www.smolecule.com/products/s1824518?utm_src=pdf-body
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.smolecule.com/products/s1824518?utm_src=pdf-body
https://www.smolecule.com/products/s1824518?utm_src=pdf-body
http://www.infochems.com/chemdb/product_content.asp?product_id=55634
https://www.european-coatings.com/news/production-lab/ec-conference-bio-based-water-based-coatings-2025-is-calling-for-submissions/
https://www.smolecule.com/products/s1824518?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Basic Physical Properties

Nopco NXZ exhibits well-defined physical characteristics that make it particularly suitable for water-based

coating applications:

Table 1: Fundamental Physical Properties of Nopco NXZ

Property Specification Test Conditions
Appearance Light yellowish brown liquid Visual inspection

Viscosity 170 mPa:-s 25°C

Viscosity 2200 mPa:-s 5°C

pH 51 2 mass% aqueous dispersion
Specific Gravity 0.89-0.90 g/cm?3 20°C

lonic Character Nonionic -

Flash Point 174°C Closed cup

Dispersibility Dispersible in water -

| Hard Water Resistance | Good | - | [1] [2]

The viscosity profile of Nopco NXZ demonstrates its temperature sensitivity, with significantly increased
viscosity at lower temperatures (2200 mPa-s at 5°C), which is an important consideration for storage and
handling. The mildly acidic pH (5.1) and nonionic character contribute to its excellent compatibility with

various coating components without disrupting the delicate ionic balance of water-based systems.

Application Parameters

Table 2: Application Specifications and Usage Guidelines
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Parameter Specification Notes

Recommended Usage 0.1-0.3 mass% On solid weight of

Level emulsions/latexes

Dilution Capability Can be used directly or diluted with water If diluting, apply under mixing
Storage Stability Mix well before use if separation occurs -

after long storage

| Suitable Polymer Systems | Acrylic, vinyl acetate, VAc-acrylic, styrene-butadiene, PVC and copolymers,

EVA, vinylidene chloride, water-soluble alkyds | - | [1] [2]

The recommended dosage of 0.1-0.3% on solid weight provides effective foam control without negatively
affecting film properties. The product's dilution flexibility allows formulators to adjust concentration based
on specific application requirements, though proper mixing during dilution is essential to maintain product

efficacy.

Experimental Protocols and Evaluation Methods

Defoaming Performance Evaluation (Diffuser Stone Test)

The diffuser stone test is a standardized method for evaluating the defoaming efficiency of Nopco NXZ in
latex systems. This protocol provides quantitative assessment of defoaming performance under controlled

conditions [1].

Materials and Equipment:

¢ Nopco NXZ defoamer (5 mass% dilution in water)
¢ NBR latex (or other relevant emulsion system)

e 500 mL graduated cylinder

e G4 glass filter diffuser stone

¢ Nitrogen gas supply with flow regulator

e Thermostatic water bath (for temperature control)
e Timer
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e Measuring pipette
Procedure:

e Sample Preparation: Condition 100g of NBR latex to the desired test temperature (25°C or 40°C)
using a thermostatic water bath to simulate different processing conditions.

e Foam Generation: Transfer the conditioned latex to a 500mL graduated cylinder. Initiate bubbling by
introducing nitrogen gas through a G4 glass filter at a constant flow rate of 0.5L/min.

¢ Defoamer Addition: When the foam column reaches a predetermined height (typically 200-300mL),
add 0.5mL of the 5 mass% Nopco NXZ dilution directly to the foam layer.

e Performance Monitoring: Record the foam height at regular time intervals (e.g., 15s, 30s, 60s,
120s) after defoamer addition. Continue monitoring until foam collapse stabilizes.

o Data Interpretation: Compare the foam volume reduction over time against control samples
(without defoamer) or other defoamer products.

Evaluation Criteria:

¢ Immediate foam collapse (within 15-30 seconds) indicates excellent initial defoaming efficiency
¢ Persistent foam suppression over extended time demonstrates good enduring performance
¢ Lower final foam volume correlates with better overall defoaming performance [1]

Quality Control and Compatibility Testing

Storage Stability Assessment:

¢ Procedure: Store Nopco NXZ samples under accelerated aging conditions (e.g., 40°C for 30 days)
or evaluate after long-term storage.

e Evaluation: Mix well before use if separation is observed. Assess redispersibility and maintained
efficacy after proper mixing.

Compatibility Testing:

¢ Film Quality Assessment: Incorporate Nopco NXZ at recommended usage levels in final coating
formulations. Draw down films using appropriate applicators and evaluate for surface defects such
as craters, fish eyes, or orange peel.

¢ Interfacial Compatibility: Incorporate defoamer into emulsion systems and monitor for any
separation, coagulation, or viscosity changes over 24-48 hours.

Mechanism of Action and Integration Guidelines
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The following workflow illustrates the defoamer action mechanism and evaluation process for Nopco NXZ

in water-based coatings:

Start: Foam Formation
in Coating System

Nopco NXZ Addition
(0.1-0.3% on solids)

Defoamer Droplets Disperse
in Aqueous Phase

Migration to Foam
Air-Water Interface

Spreading at Bubble Surface
Reducing Surface Elasticity

Bubble Rupture
via Marangoni Effect

Foam Collapse
and Air Release

Assessment

Performance Evaluation:
- Foam Height Reduction
- Collapse Rate
- Persistent Suppression

Click to download full resolution via product page

Diagram 1: Defoamer Action Mechanism and Evaluation Workflow
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Integration Guidelines

Optimal Incorporation Techniques:

e Addition Point: Incorporate Nopco NXZ during the pigment grinding stage or post-grinding phase
before let-down.

e Mixing Conditions: Ensure adequate agitation during addition to promote uniform distribution
without incorporating excess air.

¢ Dilution Protocol: When dilution is required, slowly add water to the defoamer under constant mixing
until homogeneous dispersion is achieved.

e Sequential Addition: In complex formulations, add defoamers after dispersants and wetting agents
but before thickeners and biocides.

Formulation Considerations:

¢ Surfactant Balance: Monitor overall surfactant levels as excessive surfactants can compete with
defoamers at the air-liquid interface.
e Hydrophobic Components: Ensure compatibility with other formulation components to prevent

seeding or coagulation.
¢ pH Sensitivity: While Nopco NXZ exhibits good pH stability, verify performance in extreme pH
formulations.

Compatibility with Various Emulsion Systems

Nopco NXZ demonstrates broad compatibility with numerous polymer systems commonly used in water-

based coatings:

Table 3: Compatibility with Polymer Emulsion Systems

Polymer System Compatibility Rating  Performance Notes

Acrylic Emulsions Excellent Highly effective, no film defects

Vinyl Acetate Homopolymers Excellent Optimal foam control in PVAc systems
Vinyl Acetate-Acrylic Copolymers  Excellent Recommended for these systems
Styrene-Butadiene Latex Good to Excellent Effective in SBR systems
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Polymer System Compatibility Rating  Performance Notes

Polyvinyl Chloride & Copolymers Good Compatible with various PVC systems
Ethylene Vinyl Acetate Good Works well in EVA dispersions
Vinylidene Chloride Good Suitable for barrier coatings

| Water-Soluble Alkyds | Good | Compatible with aqueous alkyd systems | [1] [2]

The versatile compatibility profile enables formulators to use Nopco NXZ across multiple product lines,

simplifying inventory management while maintaining consistent foam control performance.

Troubleshooting and Common Application Issues

Despite its robust performance, certain application challenges may arise when using Nopco NXZ:

Potential Issues and Solutions:

e Separation After Storage: If product separation occurs during prolonged storage, mix thoroughly
before use to redisperse components uniformly.

¢ Reduced Efficiency: Verify usage level (0.1-0.3% on solids) and ensure proper incorporation
technique. Evaluate potential interactions with new formulation components.

¢ Film Defects: If craters or other surface defects appeatr, slightly reduce defoamer dosage and
evaluate optimal addition point in the manufacturing process.

e Temperature Sensitivity: Note the significant viscosity increase at 5°C; store and handle at
recommended temperatures (15-25°C) for optimal performance.

Conclusion

Nopco NXZ represents a reliable, efficient solution for foam control in water-based coating systems. Its
well-balanced formulation provides rapid foam collapse with persistent foam suppression across a broad
range of emulsion types. The comprehensive experimental protocols outlined in these application notes
enable researchers and formulators to consistently evaluate and optimize defoamer performance in specific

systems.
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As the coatings industry continues to evolve toward more sustainable, water-based technologies,
defoamers like Nopco NXZ will play an increasingly critical role in maintaining manufacturing efficiency
and final product quality. The robust performance characteristics and broad compatibility documented in
these application notes make Nopco NXZ a valuable tool for formulators addressing foam-related challenges

in aqueous systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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